N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C24H22N2O4/c1-15-5-4-6-19(11-15)29-14-23(27)25-20-12-17(8-7-16(20)2)24-26-21-13-18(28-3)9-10-22(21)30-24/h4-13H,14H2,1-3H3,(H,25,27)
• InChI Key: YLMWFRGKYDLPAG-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC(=C4)OC)C

Description

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide, also known as BMB-314, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide acts as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). This receptor is involved in a variety of physiological processes, including learning and memory, and has been implicated in the pathogenesis of several neurological disorders. N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide enhances the activity of mGluR5, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function in animal models, and has been found to have neuroprotective effects in vitro. N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide has also been found to have antinociceptive effects, and has been investigated for its potential use as an analgesic.

Advantages and Limitations for Lab Experiments

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be produced in high yields and with high purity. It has also been shown to have a variety of biochemical and physiological effects, making it a useful tool for investigating the role of mGluR5 in various physiological processes. However, there are also limitations to its use. N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide has not yet been tested in humans, and its safety and efficacy in humans is unknown. Additionally, its mechanism of action may be complex and may interact with other receptors or signaling pathways, which could complicate its use in lab experiments.

Future Directions

There are several future directions for research on N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine its efficacy in animal models of these diseases, as well as its safety and efficacy in humans. Another area of interest is its potential use as an analgesic. Additional studies are needed to investigate its antinociceptive effects and its potential use in treating chronic pain. Finally, further studies are needed to investigate the complex mechanism of action of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide and its interactions with other receptors and signaling pathways.

Synthesis Methods

The synthesis of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide involves the reaction of 5-methoxy-2-aminobenzoxazole with 2-methyl-5-nitrophenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then coupled with 3-methylphenoxyacetic acid to form N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide. This synthesis method has been optimized to produce high yields of pure N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide.

Scientific Research Applications

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have neuroprotective effects, and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(3-methylphenoxy)acetamide has also been studied for its potential use as an analgesic, and has been found to have antinociceptive effects in animal models.